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Compound of Interest

Compound Name: 13-O-Ethylpiptocarphol

Cat. No.: B15593245 Get Quote

Essential Safety and Handling Guide for 13-O-
Ethylpiptocarphol
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 13-O-Ethylpiptocarphol. The following procedural

guidance is designed to ensure the safe handling, use, and disposal of this potent compound.

Chemical Identity:

Synonyms: 13,19-Didehydro-12-hydroxysenecionan-11,16-dione

Hazard Summary: 13-O-Ethylpiptocarphol is classified as a highly toxic substance.

GHS Classification:

Acute toxicity, Oral (Category 2), H300

Acute toxicity, Inhalation (Category 2), H330

Acute toxicity, Dermal (Category 2), H310

Signal Word: Danger

Hazard Statements: H300 + H310 + H330: Fatal if swallowed, in contact with skin or if

inhaled.
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Personal Protective Equipment (PPE)
A comprehensive personal protective equipment (PPE) strategy is mandatory to prevent

exposure. The selection of PPE should be based on a thorough risk assessment of the specific

procedures to be performed.[1] Different levels of protection (Level A, B, C, and D) are

available, with Level A offering the highest degree of respiratory, skin, and eye protection.[1][2]

For handling highly toxic compounds like 13-O-Ethylpiptocarphol, a high level of protection is

warranted.

Summary of Recommended PPE:

PPE Component Specification Rationale

Respiratory Protection

NIOSH-approved full-face air-

purifying respirator or a

positive-pressure, self-

contained breathing apparatus

(SCBA).[1][2]

To prevent inhalation of fatal

concentrations of dust or

aerosols.

Hand Protection

Double gloving with chemically

resistant gloves (e.g., nitrile

rubber).[1][2]

To prevent fatal skin contact

and absorption.

Eye Protection
Chemical splash goggles or a

full-face shield.[3][4][5]

To protect eyes from splashes

and dust.

Body Protection

Chemical-resistant disposable

coveralls or a long-sleeved

gown with tight-fitting cuffs.[1]

[4]

To prevent contamination of

skin and personal clothing.[4]

Foot Protection

Chemical-resistant boots with

steel toe and shank, and

disposable shoe covers.[1][3]

To protect against spills and

contamination.

Operational and Disposal Plans
Engineering Controls:
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Work with this compound must be conducted in a designated area, within a properly

functioning chemical fume hood or a glove box.

Provide appropriate exhaust ventilation at places where dust may be formed.

Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is available and inspected for

integrity. Read and understand the Safety Data Sheet (SDS).[6]

Weighing and Transfer: Conduct all weighing and transfers of solid material within a

contained environment (e.g., ventilated balance enclosure or glove box) to minimize dust

generation.

Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid

splashing.

Post-Handling: After handling, thoroughly wash hands and forearms with soap and water.[7]

Do not eat, drink, or smoke in the handling area.

Spill Management:

Evacuation: Evacuate personnel from the immediate spill area.

Ventilation: Ensure adequate ventilation.

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product

enter drains.

Cleanup: For solid spills, carefully sweep up the material without creating dust and place it in

a suitable, closed container for disposal. For liquid spills, absorb with an inert material and

place in a sealed container.

Decontamination: Decontaminate the spill area according to established laboratory

procedures.

Disposal Plan:
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All waste contaminated with 13-O-Ethylpiptocarphol, including empty containers,

disposable PPE, and cleaning materials, must be treated as hazardous waste.

Dispose of contents and containers to an approved waste disposal plant.[7] Follow all

federal, state, and local regulations for hazardous waste disposal.

Experimental Workflow Visualization
The following diagram outlines the standard operational workflow for handling highly potent

compounds like 13-O-Ethylpiptocarphol, emphasizing safety at each step.
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Caption: Workflow for safe handling of 13-O-Ethylpiptocarphol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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